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For Researchers, Scientists, and Drug Development Professionals

Introduction
Linoleyl laurate is an ester of linoleyl alcohol and lauric acid, valued in cosmetic and

pharmaceutical formulations for its emollient, texture-enhancing, and potential drug delivery-

enhancing properties. Its biocompatibility and ability to integrate into the lipid matrix of the skin

make it a versatile ingredient in the development of sophisticated emulsion systems. This

document provides detailed application notes and protocols for the use of linoleyl laurate in

both cosmetic and pharmaceutical emulsions.

Physicochemical Properties and Functions
Linoleyl laurate is a lipophilic ingredient that serves multiple functions in emulsion

formulations. Its primary roles include:

Emollient: It softens and soothes the skin by forming a protective layer that helps to reduce

water loss.

Texture Enhancer: It contributes to a smooth, non-greasy feel in creams and lotions,

improving their sensory characteristics.
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Emulsion Stabilizer: It can help to stabilize emulsions by influencing the viscosity and

interfacial tension of the formulation.[1]

Penetration Enhancer: As a fatty acid ester, it may facilitate the penetration of active

pharmaceutical ingredients (APIs) through the stratum corneum.

While specific quantitative data for linoleyl laurate is not readily available in the reviewed

literature, its chemical similarity to other fatty acid esters like lauryl laurate suggests it would be

used in comparable concentration ranges.

Property
Typical Value (for related
esters)

Source

Typical Use Level in Cosmetics 2 - 40% (as Lauryl Laurate)

Function
Emollient, Texture Enhancer,

Emulsion Stabilizer
[1][2]

Solubility Oil

Application in Cosmetic Emulsions
In cosmetics, linoleyl laurate is utilized to create elegant and effective skincare and makeup

products. Its ability to impart a silky, smooth feel without greasiness makes it a desirable

component in moisturizers, serums, foundations, and hair care products.[2]
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Phase Preparation

Emulsification Finalization

Oil Phase
(Linoleyl Laurate, Emulsifiers, Other Oils)

Heat both phases
(e.g., 70-80°C)

Aqueous Phase
(Water, Humectants, Thickeners)

Combine phases with homogenization Cool down with gentle stirring Add heat-sensitive ingredients
(e.g., Actives, Preservatives) Final Cosmetic Emulsion

Linoleyl Laurate
in Emulsion

Stratum Corneum
(Lipid Bilayers)

interacts with Increased Lipid Fluidity and Disruptionleads to Enhanced Drug Permeationfacilitates Deeper Skin Layers

Prepared Emulsion Sample

Store at various conditions
(4°C, 25°C, 40°C, Freeze-Thaw)

Visual Observation
(Phase Separation, Creaming) Centrifugation Test Microscopic Examination

(Droplet Size) Viscosity Measurement pH Measurement

Data Analysis and Stability Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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